Cas no 88660-02-0 (Anomaline)

Anomaline structure
Anomaline structure
Product name:Anomaline
CAS No:88660-02-0
MF:C22H30N2O4
MW:386.484606266022
CID:2038998

Anomaline Chemical and Physical Properties

Names and Identifiers

    • Anomaline
    • Aspidospermidine-6,17-diol, 1-acetyl-16-methoxy-, (2β,5α,6α,12β,19α)- (9CI)
    • Inchi: 1S/C22H30N2O4/c1-4-21-9-7-16-22(10-12-23(20(21)22)11-8-17(21)26)14-5-6-15(28-3)19(27)18(14)24(16)13(2)25/h5-6,16-17,20,26-27H,4,7-12H2,1-3H3
    • InChI Key: XYPHRTDTBOZCJF-UHFFFAOYSA-N
    • SMILES: CCC12C3C4(C(N(C5C(O)=C(OC)C=CC=54)C(=O)C)CC1)CCN3CCC2O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • XLogP3: 1.13

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 633.9±55.0 °C(Predicted)
  • pka: 9.39±0.60(Predicted)

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